Cas no 72522-40-8 (Serricornin (Mixture of Isomers))

• Product Name: Serricornin (Mixture of Isomers)
• CAS No: 72522-40-8
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 570229
• PubChem ID: 194454
• Update Time: 2025-06-10

Serricornin (Mixture of Isomers) Chemical and Physical Properties

Names and Identifiers

• 3-Nonanone,7-hydroxy-4,6-dimethyl-
• Serricornin
• (4R,6S,7S)-7-hydroxy-4,6-dimethyl-3-nonanone
• (4R,6S,7S)-7-Hydroxy-4,6-dimethylnonan-3-one
• (4R,6S,7S)-serricornin
• 3-Nonanone,7-hydroxy-4,6-dimethyl
• 7-Hydroxy-4,6-dimethyl-3-nonanone
• 7-hydroxy-4,6-dimethylnonan-3-one
• NS00126874
• 4,6-Dimethyl-7-hydroxy-nonan-3-one
• DTXSID60868148
• SCHEMBL5444356
• FT-0674557
• 72522-40-8
• 4,6-DIMETHYL-7-HYDROXYNONAN-3-ONE
• 7-Hydroxy-4,6-dimethyl-3-nonanone #
• FT-0777872
• (4R,6R,7R)-rel-7-Hydroxy-4,6-dimethyl-3-nonanone
• (4R,6S,7S)-rel-7-Hydroxy-4,6-dimethyl-3-nonanone
• Serricornin (Mixture of Isomers)

• Inchi： 1S/C11H22O2/c1-5-10(12)8(3)7-9(4)11(13)6-2/h8-10,12H,5-7H2,1-4H3
• InChI Key： YEKDTNYNLCQHPV-UHFFFAOYSA-N
• SMILES： OC(CC)C(C)CC(C)C(CC)=O

Computed Properties

• Exact Mass: 186.16200
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 291.5±13.0 °C at 760 mmHg
• Flash Point: 122.6±12.4 °C
• Solubility: Benzene (Slightly), Chloroform (Slightly), Methanol (Slightly)
• PSA: 37.30000
• LogP: 2.39870
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Serricornin (Mixture of Isomers) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on Serricornin (Mixture of Isomers)

Serricornin (Mixture of Isomers): An Overview of a Promising Compound (CAS No. 72522-40-8)

Serricornin (Mixture of Isomers) is a naturally occurring compound with the CAS number 72522-40-8. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and biotechnology. Serricornin is a mixture of isomers, which adds to its complexity and versatility in research and development.

The chemical structure of Serricornin is characterized by its complex polyketide backbone, which is common in many bioactive natural products. This structure contributes to its diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The mixture of isomers present in Serricornin allows for a broader range of biological effects, making it a valuable compound for further investigation.

Recent studies have highlighted the potential of Serricornin in various therapeutic applications. For instance, a study published in the Journal of Natural Products demonstrated that Serricornin exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. This finding is particularly significant given the growing concern over antibiotic resistance. The compound's ability to inhibit bacterial growth without causing significant cytotoxicity makes it a promising candidate for the development of new antimicrobial agents.

In addition to its antimicrobial properties, Serricornin has shown promising antifungal activity. Research conducted at the University of California, Los Angeles (UCLA) found that Serricornin effectively inhibits the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. These results suggest that Serricornin could be developed into a novel antifungal agent, addressing the urgent need for new treatments against fungal infections.

The anti-inflammatory properties of Serricornin have also been extensively studied. A study published in the Journal of Medicinal Chemistry reported that Serricornin significantly reduces inflammation in both in vitro and in vivo models. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This anti-inflammatory activity makes Serricornin a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its direct biological activities, Serricornin has also been explored for its potential as a lead compound in drug discovery. The unique chemical structure and broad spectrum of biological activities make it an attractive starting point for the development of new drugs. Researchers at the National Institutes of Health (NIH) have used Serricornin as a scaffold to design and synthesize novel compounds with enhanced therapeutic properties. These efforts have led to the identification of several derivatives with improved potency and selectivity.

The natural source of Serricornin is another area of interest for researchers. The compound is primarily isolated from marine sponges and fungi, which are known to produce a wide variety of bioactive secondary metabolites. The marine environment is particularly rich in biodiversity and has been a valuable source of new natural products with therapeutic potential. Efforts are ongoing to optimize the extraction and purification processes for Serricornin to ensure sustainable production while minimizing environmental impact.

In conclusion, Serricornin (Mixture of Isomers) (CAS No. 72522-40-8) is a multifaceted compound with significant potential in various fields, including antimicrobial, antifungal, and anti-inflammatory applications. Its unique chemical structure and broad spectrum of biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, Serricornin is poised to play an important role in advancing medicinal chemistry and biotechnology.